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Compound of Interest

Compound Name: 5-Methoxy-2-nitrosophenol

CAS No.: 13895-38-0

Cat. No.: B082057

Get Quote

For researchers and professionals in drug development, the synthesis and handling of novel

chemical entities are routine. However, ensuring the safe and compliant disposal of these

compounds is a critical aspect of laboratory safety that demands meticulous attention. This

guide provides an in-depth, procedural framework for the proper disposal of 5-Methoxy-2-
nitrosophenol, a compound that, like many nitroso-containing molecules, requires specialized

handling due to its potential hazards. Our commitment to your safety extends beyond providing

high-quality reagents to ensuring you have the critical information needed for responsible

laboratory management.

Hazard Assessment and Chemical Profile of 5-
Methoxy-2-nitrosophenol
A thorough understanding of the inherent risks associated with a chemical is the foundation of

any safety protocol. While a comprehensive Safety Data Sheet (SDS) for 5-Methoxy-2-
nitrosophenol is not readily available, data from authoritative sources allow for a robust

hazard assessment.
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According to the PubChem database, 5-Methoxy-2-nitrosophenol (CAS No. not available,

CID 83801) is classified under the Globally Harmonized System (GHS) with the following

hazards[1]:

Flammable Solid: Poses a fire hazard under certain conditions.

Skin Irritation: Can cause redness, itching, and inflammation upon contact with the skin.

Serious Eye Irritation: Can cause significant and potentially damaging irritation to the eyes.

Beyond these immediate hazards, the presence of the N-nitroso group is a significant

toxicological concern. N-nitroso compounds as a class are considered potent carcinogens by

multiple regulatory bodies, including the National Toxicology Program (NTP) and the

International Agency for Research on Cancer (IARC)[2]. The Occupational Safety and Health

Administration (OSHA) also recognizes the carcinogenic potential of N-nitroso compounds and

recommends stringent handling procedures[2]. Therefore, 5-Methoxy-2-nitrosophenol should

be handled as a suspected carcinogen.

Table 1: Chemical and Hazard Profile of 5-Methoxy-2-nitrosophenol

Property Value Source

IUPAC Name 5-Methoxy-2-nitrosophenol PubChem

Molecular Formula C₇H₇NO₃ PubChem

GHS Hazard Codes H228, H315, H319 PubChem[1]

Primary Hazards
Flammable Solid, Skin Irritant,

Serious Eye Irritant
PubChem[1]

Toxicological Concern
Suspected Carcinogen (as an

N-nitroso compound)
OSHA[2]

Personal Protective Equipment (PPE) and
Engineering Controls
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Given the hazardous nature of 5-Methoxy-2-nitrosophenol, robust protective measures are

non-negotiable. The following PPE and engineering controls are mandatory when handling this

compound in any form (solid, solution, or as waste).

Engineering Controls: All handling of 5-Methoxy-2-nitrosophenol and its waste should be

conducted within a certified chemical fume hood to minimize inhalation exposure. The work

area should be equipped with an eyewash station and a safety shower.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Double-gloving

is recommended, especially during waste consolidation and disposal procedures.

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and solid particulates[2].

Body Protection: A lab coat is required. For larger quantities or in the event of a spill, a

chemically resistant apron or gown should be worn[2].

Respiratory Protection: For operations that may generate dust or aerosols outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

particulates is necessary[2][3].

Spill Management Protocol
Immediate and correct response to a spill is crucial to prevent exposure and environmental

contamination.

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the

spill is large or if there is a risk of airborne dust.

Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as described in

Section 2.

Containment and Cleanup:

For Solid Spills: Gently cover the spill with a dry absorbent material, such as vermiculite or

sand. Avoid raising dust. Carefully scoop the mixture into a clearly labeled, sealable
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hazardous waste container.

For Liquid Spills (if dissolved in a solvent): Absorb the spill with an inert, non-combustible

absorbent material. Place the contaminated absorbent into a labeled hazardous waste

container.

Decontamination of the Spill Area:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol), followed by a soap and water solution.

All cleaning materials must be disposed of as hazardous waste.

For a more thorough decontamination of the work area from residual nitrosamines, a 1:1

solution of hydrobromic acid and acetic acid has been shown to be effective, though this

should be handled with extreme caution due to its corrosive nature[4].

Proper Disposal Procedures for 5-Methoxy-2-
nitrosophenol
Disposal of 5-Methoxy-2-nitrosophenol must be conducted in accordance with all federal,

state, and local regulations for hazardous waste[5]. Under no circumstances should this

chemical be disposed of down the drain or in regular trash[6].

Primary Disposal Method: Licensed Hazardous Waste
Vendor
The most direct and safest method for the disposal of 5-Methoxy-2-nitrosophenol is through a

licensed hazardous waste disposal company.

Step-by-Step Protocol:

Waste Segregation and Collection:

Collect all waste containing 5-Methoxy-2-nitrosophenol, including unreacted material,

contaminated labware (e.g., pipette tips, weighing boats), and spill cleanup debris, in a

dedicated, clearly labeled, and sealable hazardous waste container.
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The container must be compatible with the chemical and any solvents used. A high-density

polyethylene (HDPE) or glass container is generally suitable.

Labeling:

The waste container must be labeled with the words "Hazardous Waste" and a full

description of the contents, including "5-Methoxy-2-nitrosophenol" and any other

chemical constituents. The label should also indicate the associated hazards (Flammable

Solid, Irritant, Suspected Carcinogen).

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory. This area should be secure, well-ventilated, and away from heat or ignition

sources.

Arranging for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste by a licensed vendor. Ensure all institutional

and regulatory paperwork is completed accurately.

Secondary Method: Chemical Decontamination (for
trace amounts and glassware)
For the decontamination of glassware or trace residual amounts, chemical degradation can be

an effective strategy to render the N-nitroso compound non-hazardous. This procedure should

only be performed by trained personnel in a controlled laboratory setting.

WARNING: The following procedure involves hazardous reagents and should be performed

with extreme caution in a chemical fume hood with appropriate PPE.

Method: Reductive Destruction with Aluminum-Nickel Alloy

This method has been shown to be effective for the destruction of nitrosamides and related N-

nitroso compounds[7].
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Experimental Protocol:

Preparation: In a chemical fume hood, prepare a reaction vessel (e.g., a round-bottom flask

with a stirrer) of a suitable size to accommodate the waste and reagents.

Addition of Reagents:

For contaminated aqueous solutions, add the solution to the reaction vessel.

For contaminated glassware, rinse the glassware with a minimal amount of a suitable

solvent (e.g., water or ethanol) and add the rinse to the reaction vessel.

Slowly add aluminum-nickel alloy powder to the solution with stirring.

Basification: Gradually increase the basicity of the medium by the slow addition of a base,

such as sodium hydroxide solution, while continuing to stir. This process should lead to the

destruction of the N-nitroso compound[7].

Verification of Destruction: Before disposal of the resulting solution, it is crucial to verify the

complete destruction of the 5-Methoxy-2-nitrosophenol. This can be achieved using an

appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC)

or Gas Chromatography-Mass Spectrometry (GC-MS).

Final Disposal: Once destruction is confirmed, the resulting solution should be neutralized

and disposed of in accordance with institutional and local regulations for chemical waste.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 5-
Methoxy-2-nitrosophenol.
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1. Waste Generation & Assessment

2. Disposal Pathway

3. Action

4. Final Disposition

Generation of
5-Methoxy-2-nitrosophenol Waste

Assess Waste Type

Bulk Solid or
Concentrated Solution
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Trace Residue or
Contaminated Glassware

Trace

Package in Labeled
Hazardous Waste Container

Perform Chemical
Decontamination Protocol

Arrange for EHS Pickup &
Disposal by Licensed Vendor

Verify Decontamination
(e.g., HPLC, GC-MS)

Incomplete

Dispose of Treated Waste
per Institutional Guidelines

Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-Methoxy-2-nitrosophenol.
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Conclusion: A Culture of Safety
The proper disposal of hazardous chemicals like 5-Methoxy-2-nitrosophenol is not merely a

regulatory requirement but a cornerstone of a robust safety culture. By adhering to the

procedures outlined in this guide, researchers and laboratory personnel can mitigate risks,

ensure a safe working environment, and protect the broader community and environment. We

encourage you to use this guide as a living document, to be reviewed and integrated into your

laboratory's specific safety protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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